4-{[(1Z)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}-N-(5-methyl-1,2-oxazol-3-yl)benzene-1-sulfonamide

• IUPAC Name: 4-[[(Z)-2-cyano-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide
• InChI: InChI=1S/C24H21N5O3S2/c1-15-4-5-18(10-16(15)2)22-14-33-24(27-22)19(12-25)13-26-20-6-8-21(9-7-20)34(30,31)29-23-11-17(3)32-28-23/h4-11,13-14,26H,1-3H3,(H,28,29)/b19-13-
• InChI Key: WNUQWEQGBYLSBO-UYRXBGFRSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=C(C=C3)S(=O)(=O)NC4=NOC(=C4)C)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC=C(C=C3)S(=O)(=O)NC4=NOC(=C4)C)/C#N)C
• Molecular Formula: C24H21N5O3S2
• Molecular Weight: 491.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzene sulfonamide moiety, a cyano group, a thiazole ring, and an oxazole ring. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzene sulfonamide could be introduced via a sulfonation reaction, while the thiazole and oxazole rings could be formed via cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzene ring could provide a degree of stability to the molecule, while the heterocyclic thiazole and oxazole rings could contribute to the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its various functional groups. For example, the cyano group could undergo reactions such as hydrolysis or reduction, while the thiazole and oxazole rings could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a sulfonamide could make the compound more polar and potentially more soluble in water.

Future Directions

The study of complex organic molecules like this one is a vibrant area of research, with potential applications in fields such as drug discovery, materials science, and chemical biology. Further studies could explore the synthesis, properties, and potential applications of this compound in more detail.